Cas no 1342395-37-2 (1-(Cyclopent-3-ene-1-carbonyl)azetidin-3-ol)

• Product Name: 1-(Cyclopent-3-ene-1-carbonyl)azetidin-3-ol
• CAS No: 1342395-37-2
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5573495
• Update Time: 2025-07-02

1-(Cyclopent-3-ene-1-carbonyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopent-3-ene-1-carbonyl)azetidin-3-ol
• Methanone, 3-cyclopenten-1-yl(3-hydroxy-1-azetidinyl)-

• Inchi： 1S/C9H13NO2/c11-8-5-10(6-8)9(12)7-3-1-2-4-7/h1-2,7-8,11H,3-6H2
• InChI Key： ILVFLVHRRIMVSB-UHFFFAOYSA-N
• SMILES： C(C1CC=CC1)(N1CC(O)C1)=O

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 347.6±42.0 °C(Predicted)
• pka: 13.76±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-(Cyclopent-3-ene-1-carbonyl)azetidin-3-ol

Comprehensive Overview of 1-(Cyclopent-3-ene-1-carbonyl)azetidin-3-ol (CAS No. 1342395-37-2)

The compound 1-(Cyclopent-3-ene-1-carbonyl)azetidin-3-ol (CAS No. 1342395-37-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound combines a cyclopentene ring with an azetidine scaffold, making it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in medicinal chemistry, where it serves as a building block for designing novel therapeutic agents.

One of the key reasons for the growing interest in 1-(Cyclopent-3-ene-1-carbonyl)azetidin-3-ol is its versatility in organic synthesis. The presence of both a carbonyl group and a hydroxyl group within the azetidine ring allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability is crucial for addressing contemporary challenges in drug design, such as improving bioavailability and reducing off-target effects. Recent studies have explored its role in developing small-molecule inhibitors for various biological targets, aligning with the current trend toward precision medicine.

In addition to its pharmaceutical applications, 1-(Cyclopent-3-ene-1-carbonyl)azetidin-3-ol has also been investigated for its potential in material science. The compound's rigid yet flexible structure makes it a candidate for designing advanced polymers and coatings. For instance, its incorporation into polymeric matrices could enhance mechanical properties or introduce functional groups for specific interactions. This dual applicability in both life sciences and industrial chemistry underscores its broad utility and relevance in modern research.

The synthesis of 1-(Cyclopent-3-ene-1-carbonyl)azetidin-3-ol typically involves multi-step reactions, including cyclization and acylation processes. Optimizing these synthetic routes is a focal point for chemists, as it directly impacts the compound's yield and purity—critical factors for large-scale production. Recent advancements in green chemistry have also prompted investigations into more sustainable methods for its preparation, such as catalytic approaches that minimize waste and energy consumption. These efforts align with global initiatives to reduce the environmental footprint of chemical manufacturing.

From a biochemical perspective, the azetidine moiety in 1-(Cyclopent-3-ene-1-carbonyl)azetidin-3-ol is of particular interest due to its resemblance to naturally occurring heterocycles. This structural similarity can facilitate interactions with biological targets, such as enzymes or receptors, making the compound a promising candidate for proteomics and structural biology studies. Researchers are actively exploring its potential as a pharmacophore in the development of next-generation therapeutics, particularly for conditions like neurodegenerative diseases and metabolic disorders.

As the demand for innovative chemical entities grows, 1-(Cyclopent-3-ene-1-carbonyl)azetidin-3-ol continues to attract attention from both academia and industry. Its compatibility with high-throughput screening platforms and combinatorial chemistry techniques further enhances its appeal for drug discovery pipelines. Moreover, the compound's structure-activity relationship (SAR) studies provide valuable insights into optimizing molecular designs for enhanced efficacy and safety—a priority in contemporary pharmaceutical research.

In summary, 1-(Cyclopent-3-ene-1-carbonyl)azetidin-3-ol (CAS No. 1342395-37-2) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its unique architecture, coupled with its applicability in drug development and material innovation, positions it as a noteworthy subject of ongoing research. As scientists continue to unravel its properties and applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.